N-(2,3-difluorophenyl)-3-nitropyridin-4-amine

• Molecular Formula: C11H7F2N3O2
• Molecular Weight: 251.19 g/mol
• IUPAC Name: N-(2,3-difluorophenyl)-3-nitropyridin-4-amine
• InChI: InChI=1S/C11H7F2N3O2/c12-7-2-1-3-9(11(7)13)15-8-4-5-14-6-10(8)16(17)18/h1-6H,(H,14,15)
• InChI Key: KVDQHLAYJILGLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)NC2=C(C=NC=C2)[N+](=O)[O-]

Description

N-(2,3-difluorophenyl)-3-nitropyridin-4-amine is a useful research compound. Its molecular formula is C11H7F2N3O2 and its molecular weight is 251.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-3-nitropyridine (3.0 g, 18.9 mmol) in dry ethanol as added 2,3-difluorobenzenamine (3.66 g, 28.3 mmol). The reaction mixture was refluxed for 30 min. After cooling and concentration in vacuo to give a brown solid, the crude product was taken up in water and the aqueous solution adjusted to a pH of 8-9 and the solution extracted with EtOAc (3×100 mL). The combined organics were washed with water (3×100 mL) and brine solution (1×100 mL), respectively, dried over Na2SO4, and evaporated in vacuo to give a light brown solid. The crude product was triturated with petroleum ether (3×30 mL) to afford N-(2,3-difluorophenyl)-3-nitropyridin-4-amine (3.7 g, 79% yield) as light yellow solid.